Cas no 844879-42-1 (3-Bromo-3',5'-dichlorobenzophenone)

• Product Name: 3-Bromo-3',5'-dichlorobenzophenone
• CAS No: 844879-42-1
• MF: C₁₃H₇BrCl₂O
• MW: 330.004081010818
• CID: 870052
• PubChem ID: 2756903
• Update Time: 2025-07-18

3-Bromo-3',5'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)(3,5-dichlorophenyl)methanone
• (3-bromophenyl)-(3,5-dichlorophenyl)methanone
• 3-BroMo-3',5'-dichlorobenzophenone
• MFCD06201468
• AKOS016018480
• A864123
• 844879-42-1
• CS-0362922
• DTXSID20373622
• (3-Bromo-phenyl)-(3,5-dichloro-phenyl)-methanone
• 3-Bromo-3',5'-dichlorobenzophenone

• MDL： MFCD06201468
• Inchi： 1S/C13H7BrCl2O/c14-10-3-1-2-8(4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7H
• InChI Key： JFWKNPFGZDOIAI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=C(C=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 327.90600
• Monoisotopic Mass: 327.90573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.98690

Additional information on 3-Bromo-3',5'-dichlorobenzophenone

Professional Introduction to 3-Bromo-3',5'-dichlorobenzophenone (CAS No. 844879-42-1)

3-Bromo-3',5'-dichlorobenzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 844879-42-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound, characterized by its bromine and chlorine substituents on a benzophenone backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The strategic placement of halogen atoms on the aromatic ring imparts reactivity and selectivity, enabling its use in diverse chemical transformations.

The significance of 3-Bromo-3',5'-dichlorobenzophenone lies in its versatility as a building block for more complex molecules. In pharmaceutical research, such compounds are often employed in the synthesis of active pharmaceutical ingredients (APIs) due to their ability to undergo various functionalization reactions. The presence of both bromine and chlorine atoms allows for selective substitution or elimination reactions, which are crucial for constructing intricate molecular architectures. This makes 3-Bromo-3',5'-dichlorobenzophenone a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the utility of 3-Bromo-3',5'-dichlorobenzophenone in cross-coupling reactions, particularly palladium-catalyzed processes. These reactions are fundamental in constructing carbon-carbon bonds, a key requirement for many drug molecules. For instance, studies have demonstrated its effectiveness in Suzuki-Miyaura and Heck couplings, where it serves as a precursor to more complex heterocyclic compounds. Such transformations are not only efficient but also scalable, making them attractive for industrial applications.

In the realm of materials science, 3-Bromo-3',5'-dichlorobenzophenone has been explored for its potential in the development of organic electronic materials. The halogenated aromatic structure can influence electron transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its incorporation into π-conjugated systems to enhance charge mobility and device performance. The ability to fine-tune electronic properties through structural modifications offers promising avenues for innovation in this field.

The compound's reactivity also extends to photochemical processes. 3-Bromo-3',5'-dichlorobenzophenone can participate in photocatalytic reactions, where light energy is harnessed to drive chemical transformations. This has implications for green chemistry approaches, as photochemical methods often require less harsh conditions compared to traditional thermal reactions. Additionally, the compound's stability under various conditions makes it suitable for industrial-scale applications where reliability is paramount.

From a synthetic perspective, 3-Bromo-3',5'-dichlorobenzophenone offers a unique platform for exploring new reaction pathways. Its halogen-rich structure allows for diverse functional group interconversions, including nucleophilic aromatic substitutions and metal-mediated eliminations. These reactions are not only academically intriguing but also have practical implications for streamlining synthetic routes in drug discovery programs. The compound's role as a versatile intermediate underscores its importance in modern chemical synthesis.

The growing interest in 3-Bromo-3',5'-dichlorobenzophenone is reflected in the increasing number of publications discussing its applications. Researchers are continuously uncovering new ways to leverage its properties, whether through innovative synthetic strategies or by integrating it into advanced materials systems. As the demand for high-performance chemicals rises, compounds like 3-Bromo-3',5'-dichlorobenzophenone are poised to play a critical role in meeting these challenges.

In conclusion, 3-Bromo-3',5'-dichlorobenzophenone (CAS No. 844879-42-1) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and engineers striving to develop cutting-edge solutions. As research progresses, the potential uses of this compound are likely to expand further, solidifying its place as a cornerstone of modern chemical innovation.